Cas no 1218114-38-5 (2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide)

• Product Name: 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide
• CAS No: 1218114-38-5
• MF: C₁₁H₁₇ClN₂OS
• MW: 260.783480405808
• CID: 5177284
• Update Time: 2025-07-18

2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide
• Z445433906
• Pentanamide, 2-amino-N-[1-(5-chloro-2-thienyl)ethyl]-

• Inchi： 1S/C11H17ClN2OS/c1-3-4-8(13)11(15)14-7(2)9-5-6-10(12)16-9/h5-8H,3-4,13H2,1-2H3,(H,14,15)
• InChI Key： VXYGDOHMIGHOGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)NC(C(CCC)N)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• XLogP3: 2.5
• Topological Polar Surface Area: 83.4

Additional information on 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide

Introduction to Compound with CAS No. 1218114-38-5 and Product Name: 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide

The compound with the CAS number 1218114-38-5 and the product name 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The molecular structure of this compound incorporates a pentanamide backbone, which is a common motif in bioactive molecules, combined with a chlorothiophene moiety, enhancing its pharmacological profile.

In recent years, the integration of heterocyclic compounds into drug design has seen remarkable progress. The 5-chlorothiophen-2-yl group in the compound's structure is particularly noteworthy, as thiophene derivatives are known for their broad spectrum of biological activities. These derivatives have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of the chloro substituent further modulates the electronic properties of the thiophene ring, making it a versatile scaffold for medicinal chemistry.

The pentanamide moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development. Amides are commonly found in biologically active molecules due to their stability and ability to form hydrogen bonds, which are essential for interactions with biological targets. The specific arrangement of atoms in 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide allows for optimal positioning of functional groups, enhancing its potential as an intermediate in synthesizing more complex pharmaceutical agents.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The compound's design takes into account these principles, ensuring that each functional group contributes to the overall pharmacological activity. The chlorothiophene ring, for instance, has been shown to interact with specific binding sites on target proteins, while the amide group enhances metabolic stability. This synergistic effect makes the compound a promising candidate for further investigation.

Advances in computational chemistry have enabled more accurate predictions of a compound's biological activity before experimental testing. Molecular modeling studies on 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide have revealed potential interactions with enzymes and receptors involved in inflammatory pathways. These findings align with current research trends aimed at developing novel therapeutics for conditions such as arthritis and autoimmune diseases.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of advanced analytical methods such as NMR spectroscopy and mass spectrometry has been crucial in characterizing the compound's structure and purity.

In vitro studies have begun to explore the pharmacological properties of 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide. Initial results suggest that it exhibits moderate activity against certain enzymes implicated in cancer progression. The ability of this compound to modulate enzyme activity without significant off-target effects is a key factor in its potential as a lead molecule for drug development. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide. These algorithms can analyze vast datasets to predict biological activity based on structural features, significantly reducing the time required for hit identification. As computational power increases, so does the accuracy of these predictions, making them indispensable tools in modern pharmaceutical research.

Future directions in the study of this compound include exploring its potential as a prodrug or a component in combination therapies. Prodrugs are designed to improve drug delivery by converting into active forms within the body. By leveraging the structural features of 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide, researchers aim to develop formulations that enhance bioavailability and reduce toxicity.

The environmental impact of pharmaceutical development is also a growing concern. Sustainable synthetic routes that minimize waste and reduce energy consumption are being prioritized. Green chemistry principles are being applied to optimize processes involved in synthesizing compounds like 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide, ensuring that future advancements align with environmental responsibility.

In conclusion, 2-amino-N-[1-(5-chlorothiophen-2-yl)ethyl]pentanamide represents a significant contribution to pharmaceutical chemistry. Its unique structure combines functional groups known for their biological activity, making it a promising candidate for further research and development. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.